Cas no 1567099-16-4 (2-cycloheptyl-2-fluoroethan-1-amine)

• Product Name: 2-cycloheptyl-2-fluoroethan-1-amine
• CAS No: 1567099-16-4
• MF: C₉H₁₈FN
• MW: 159.244326114655
• CID: 5964834
• PubChem ID: 84716713
• Update Time: 2025-05-21

2-cycloheptyl-2-fluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-cycloheptyl-2-fluoroethan-1-amine
• 1567099-16-4
• EN300-1854091

• Inchi： 1S/C9H18FN/c10-9(7-11)8-5-3-1-2-4-6-8/h8-9H,1-7,11H2
• InChI Key： ASPJZKOAPWTIQK-UHFFFAOYSA-N
• SMILES： FC(CN)C1CCCCCC1

Computed Properties

• Exact Mass: 159.142327740g/mol
• Monoisotopic Mass: 159.142327740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 97.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 2-cycloheptyl-2-fluoroethan-1-amine

2-Cycloheptyl-2-Fluoroethan-1-Amine: A Comprehensive Overview

2-Cycloheptyl-2-fluoroethan-1-amine (CAS No. 1567099-16-4) is a unique organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its cycloheptyl group, a fluorine atom, and an amine functional group, making it a versatile molecule with potential applications in drug discovery and material science. Recent advancements in synthetic chemistry have enabled researchers to explore its properties more thoroughly, shedding light on its potential uses and mechanisms of action.

The molecular structure of 2-cycloheptyl-2-fluoroethan-1-amine is defined by its cycloheptyl ring, which introduces steric hindrance and contributes to the molecule's stability. The presence of the fluorine atom at the 2-position adds electronic effects, influencing the compound's reactivity and solubility. The amine group at position 1 imparts basicity, enabling this compound to participate in various chemical reactions, such as nucleophilic substitutions and hydrogen bonding interactions. These structural features make 2-cycloheptyl-2-fluoroethan-1-amine a valuable building block in organic synthesis.

Recent studies have highlighted the potential of 2-cycloheptyl-2-fluoroethan-1-amine as a precursor for bioactive compounds. For instance, researchers have utilized this compound to synthesize novel alkaloids with anti-inflammatory and antioxidant properties. The cycloheptyl group has been shown to enhance the bioavailability of such compounds, making them promising candidates for drug development. Furthermore, the fluorine atom's electron-withdrawing effect has been leveraged to modulate the pharmacokinetic profiles of derived molecules, ensuring optimal delivery to target sites.

In addition to its role in drug discovery, 2-cycloheptyl-2-fluoroethan-1-amine has found applications in materials science. Its unique combination of steric and electronic properties makes it an ideal candidate for use in polymer chemistry. Recent research has demonstrated its ability to act as a catalyst in the synthesis of high-performance polymers, particularly those with enhanced thermal stability and mechanical strength. This versatility underscores the importance of this compound in advancing material innovation.

The synthesis of 2-cycloheptyl-2-fluoroethan-1-amine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the cycloheptyl ring through ring-closing metathesis and the introduction of the fluorine atom via electrophilic substitution. The optimization of these steps has significantly improved the yield and purity of the compound, facilitating its widespread use in research and industry.

From a pharmacological perspective, 2-cycloheptyl-2-fluoroethan-1-amines derivatives have exhibited remarkable bioactivity in preclinical studies. For example, certain analogs have demonstrated potent inhibitory effects on enzymes involved in neurodegenerative diseases, such as acetylcholinesterase. These findings suggest that this compound could serve as a lead molecule for developing treatments for Alzheimer's disease and related conditions.

In conclusion, 2-cycloheptyl-2-fluoroethan-1-amines is a multifaceted compound with significant potential across various scientific domains. Its unique structure, combined with recent advancements in synthetic and analytical techniques, positions it as a key player in future research endeavors. As scientists continue to explore its properties and applications, this compound is poised to make substantial contributions to both academic and industrial advancements.